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Introduction
Elaiophylin, a complex macrodiolide antibiotic, has garnered significant attention in the

scientific community for its diverse biological activities, including antimicrobial, anticancer, and

immunosuppressive properties.[1] First isolated from Streptomyces melanosporus in 1959, its

unique C2-symmetric 16-membered macrodiolide structure, adorned with two glycosidically

linked 2-deoxy-L-fucose moieties, presented a considerable challenge for structural elucidation.

[2] This technical guide provides a comprehensive overview of the chemical structure of

Elaiophylin and the key experimental methodologies employed to unravel its intricate

stereochemistry.

Chemical Structure and Properties
Elaiophylin possesses the molecular formula C₅₄H₈₈O₁₈ and a molecular weight of 1025.27

g/mol .[3] The core of the molecule is a 16-membered di-lactone ring, a macrodiolide, which

exhibits C₂ symmetry. Attached to this central ring are two identical side chains, each

terminating in a glycosidic linkage to a 2-deoxy-L-fucose sugar unit. The presence of numerous

chiral centers and a complex arrangement of functional groups contribute to its unique three-

dimensional structure and biological activity.
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Stereochemistry Elucidation: A Multi-faceted
Approach
The determination of the absolute stereochemistry of Elaiophylin was a seminal achievement

in natural product chemistry, requiring the synergistic application of multiple advanced

analytical techniques. The overall workflow for the structural elucidation is depicted below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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